![molecular formula C18H15N3OS B2355791 5-methyl-9,10,11,12-tetrahydro-8H-benzo[4',5']thieno[2',3':4,5]pyrimido[2,1-a]phthalazin-8-one CAS No. 134478-40-3](/img/structure/B2355791.png)
5-methyl-9,10,11,12-tetrahydro-8H-benzo[4',5']thieno[2',3':4,5]pyrimido[2,1-a]phthalazin-8-one
Overview
Description
The compound “5-methyl-9,10,11,12-tetrahydro-8H-benzo[4’,5’]thieno[2’,3’:4,5]pyrimido[2,1-a]phthalazin-8-one” is a unique chemical with the linear formula C23H27N5OS . It has a molecular weight of 421.569 . Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals .
Scientific Research Applications
Synthesis of Symmetric Amines
The compound 5-methyl-9,10,11,12-tetrahydro-8H-benzo[4’,5’]thieno[2’,3’:4,5]pyrimido[2,1-a]phthalazin-8-one has been used in the synthesis of symmetric amines. This process involves domino reactions with 5-methyl-1,3,4-thiadiazole-2-amine, a new nitrogen atom donor, and alkyl halides .
Medicinal and Pharmaceutical Applications
Tetrazole derivatives, which can be synthesized from this compound, play a very important role in medicinal and pharmaceutical applications. The synthesis of these derivatives can be approached in eco-friendly ways, such as using water as a solvent, under moderate conditions, and with easy extractions .
Biological Activity
Indole derivatives, which can be synthesized from this compound, have shown significant biological activity. They are found in a wide range of natural products, bioactive molecules, and industrial materials .
Antiproliferative Properties
The compound 20-methyl-10-thia-1,12,21-triazapentacyclo[11.8.0.0{3,11}.0{4,9}.0^{14,19}]henicosa-3(11),4(9),12,14(19),15,17,20-heptaen-2-one has been used in the synthesis of novel 4- ( (quinolin-4-yl)amino)-thia-azaspiro [4.4/5]alkan-3-ones. These compounds have shown promising antiproliferative and apoptotic activity .
Molecular Materials
1,2,5-Thiadiazole 1,1-dioxides, which can be synthesized from this compound, have potential use in the construction of functional molecular materials. They are at the very edge of modern applications in technology, including OLEDs, organic conducting materials, and batteries .
Molecular Magnetism
The radical anions of 1,2,5-thiadiazole 1,1-dioxides, which can be synthesized from this compound, have shown interesting magnetic properties. This makes them potential candidates for use in the field of molecular magnetism .
Safety and Hazards
properties
IUPAC Name |
20-methyl-10-thia-1,12,21-triazapentacyclo[11.8.0.03,11.04,9.014,19]henicosa-3(11),4(9),12,14,16,18,20-heptaen-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3OS/c1-10-11-6-2-3-7-12(11)16-19-17-15(18(22)21(16)20-10)13-8-4-5-9-14(13)23-17/h2-3,6-7H,4-5,8-9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GZPOMXVLBDAPMF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C(=NC3=C(C2=O)C4=C(S3)CCCC4)C5=CC=CC=C15 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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